Cas no 286932-31-8 (2-Chloro-4-fluorochalcone)

2-Chloro-4-fluorochalcone is a fluorinated chalcone derivative characterized by the presence of chloro and fluoro substituents on its aromatic rings. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its distinct electronic and steric properties, imparted by the halogen substituents, enhance reactivity in cross-coupling reactions and cyclization processes. The fluorine atom further improves metabolic stability and bioavailability, making it valuable in medicinal chemistry research. The compound's crystalline structure and well-defined purity (>95%) ensure reproducibility in synthetic workflows. It is commonly employed in studies targeting kinase inhibition, antimicrobial agents, and fluorescent probes.

2-Chloro-4-fluorochalcone structure

Product Name:2-Chloro-4-fluorochalcone

CAS No:286932-31-8

MF:C₁₅H₁₀ClFO

MW:260.690706729889

MDL:MFCD02181178

CID:2624710

PubChem ID:5709063

Update Time:2025-09-28

2-Chloro-4-fluorochalcone Chemical and Physical Properties

Names and Identifiers

- DTXSID90420773
- (2E)-3-(2-chloro-4-fluorophenyl)-1-phenylprop-2-en-1-one
- AKOS024388177
- (E)-3-(2-chloro-4-fluoro-phenyl)-1-phenyl-prop-2-en-1-one
- 286932-31-8
- MFCD02181178
- 2-Chloro-4-fluorochalcone
- MDL： MFCD02181178
- Inchi： 1S/C15H10ClFO/c16-14-10-13(17)8-6-11(14)7-9-15(18)12-4-2-1-3-5-12/h1-10H/b9-7+
- InChI Key： RCHUBHMASRWXJB-VQHVLOKHSA-N
- SMILES： ClC1C=C(C=CC=1/C=C/C(C1C=CC=CC=1)=O)F

Computed Properties

Exact Mass: 260.0404208Da
Monoisotopic Mass: 260.0404208Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Melting Point: 86 °C

2-Chloro-4-fluorochalcone Security Information

Hazardous Material Identification：

2-Chloro-4-fluorochalcone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Fluorochem	005221-1g	2-Chloro-4-fluorochalcone	286932-31-8	1g	￡12.00	2022-03-01
Fluorochem	005221-5g	2-Chloro-4-fluorochalcone	286932-31-8	5g	￡25.00	2022-03-01
Fluorochem	005221-25g	2-Chloro-4-fluorochalcone	286932-31-8	25g	￡74.00	2022-03-01
Oakwood	005221-1g	2-Chloro-4-fluorochalcone	286932-31-8	1g	$12.00	2024-07-19
Oakwood	005221-5g	2-Chloro-4-fluorochalcone	286932-31-8	5g	$26.00	2024-07-19
Oakwood	005221-25g	2-Chloro-4-fluorochalcone	286932-31-8	25g	$78.00	2024-07-19
1PlusChem	1P00I5TP-1g	2-Chloro-4-fluorochalcone	286932-31-8	1g	$38.00	2023-12-17
1PlusChem	1P00I5TP-5g	2-Chloro-4-fluorochalcone	286932-31-8	5g	$53.00	2023-12-17
1PlusChem	1P00I5TP-25g	2-Chloro-4-fluorochalcone	286932-31-8	25g	$108.00	2023-12-17
A2B Chem LLC	AI46557-1g	2-Chloro-4-fluorochalcone	286932-31-8	1g	$12.00	2023-12-31

2-Chloro-4-fluorochalcone Related Literature

1. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
2. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

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5. Etching-based transformation of dumbbell-shaped gold nanorods facilitated by hexavalent chromium and their possible application as a plasmonic sensor†

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Additional information on 2-Chloro-4-fluorochalcone

Comprehensive Overview of 2-Chloro-4-fluorochalcone (CAS No. 286932-31-8): Properties, Applications, and Research Insights

2-Chloro-4-fluorochalcone (CAS No. 286932-31-8) is a fluorinated chalcone derivative that has garnered significant attention in pharmaceutical and materials science research. Chalcones, characterized by their α,β-unsaturated ketone structure, serve as versatile intermediates in organic synthesis. The introduction of chloro and fluoro substituents in this compound enhances its reactivity and potential biological activity, making it a subject of interest for drug discovery and functional material development.

Recent studies highlight the growing demand for halogenated chalcones, particularly those with fluorine and chlorine substitutions, due to their unique electronic properties and metabolic stability. Researchers frequently search for "2-Chloro-4-fluorochalcone synthesis" or "CAS 286932-31-8 applications," reflecting its relevance in medicinal chemistry. This compound’s ability to modulate enzyme activity and interact with biological targets positions it as a candidate for anti-inflammatory and anticancer agent development.

From a structural perspective, 2-Chloro-4-fluorochalcone features a conjugated system that absorbs UV-visible light, making it useful in photochemical studies. Its molecular weight (264.68 g/mol) and lipophilicity (LogP ~3.2) are critical parameters for drug design, often queried in databases like PubChem. The compound’s crystallographic data and HPLC purity are also frequently discussed in analytical chemistry forums.

In the context of green chemistry, researchers explore solvent-free or catalytic methods to synthesize 2-Chloro-4-fluorochalcone, aligning with trends toward sustainable practices. Searches for "eco-friendly chalcone synthesis" or "286932-31-8 solubility" underscore these priorities. Additionally, its potential role in OLEDs (organic light-emitting diodes) and photovoltaic materials is an emerging area of investigation.

To address common queries: The melting point of 2-Chloro-4-fluorochalcone ranges between 120–123°C, and its storage conditions typically recommend protection from light at -20°C. While not classified as hazardous, standard laboratory precautions should be followed. Its NMR spectra (¹H and ¹³C) and mass spectrometry data are well-documented, aiding in compound verification.

Future research directions may focus on structure-activity relationships (SAR) to optimize its pharmacological profile or explore its polymeric composites for advanced materials. As interest in fluorinated bioactive compounds grows, CAS 286932-31-8 remains a pivotal reference point for interdisciplinary studies.